Cas no 120881-97-2 (Carbamic acid,(1-methyl-2-oxo-3-butenyl)-, 1,1-dimethylethyl ester, (R)- (9CI))

• Product Name: Carbamic acid,(1-methyl-2-oxo-3-butenyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• CAS No: 120881-97-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 104865
• PubChem ID: 14541319
• Update Time: 2025-04-18

Carbamic acid,(1-methyl-2-oxo-3-butenyl)-, 1,1-dimethylethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-methyl-2-oxo-3-butenyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• 120881-97-2
• Tert-butyl N-[(2R)-3-oxopent-4-en-2-yl]carbamate
• Carbamic acid, (1-methyl-2-oxo-3-butenyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• Carbamic acid,(1-methyl-2-oxo-3-butenyl)-,1,1-dimethylethyl ester,(R)-(9ci)

• Inchi： 1S/C10H17NO3/c1-6-8(12)7(2)11-9(13)14-10(3,4)5/h6-7H,1H2,2-5H3,(H,11,13)/t7-/m1/s1
• InChI Key： TUQPRWAHCDKMKC-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(C=C)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4